2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride

• Molecular Formula: C11H18ClNS
• Molecular Weight: 231.79 g/mol
• IUPAC Name: 2-methyl-1-(4-methylsulfanylphenyl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C11H17NS.ClH/c1-8(2)11(12)9-4-6-10(13-3)7-5-9;/h4-8,11H,12H2,1-3H3;1H
• InChI Key: BJQWTXFTBFLWAZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C1=CC=C(C=C1)SC)N.Cl

Description

2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride is a substituted phenethylamine derivative featuring a methylthio (-SMe) group at the para position of the phenyl ring and a methyl substituent at the β-carbon of the propanamine backbone. As a hydrochloride salt, it exhibits enhanced solubility in polar solvents compared to its free base form.

Preparation Methods

General Synthetic Strategy

The synthesis of 2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride typically involves:

• Formation of a substituted phenyl ketone intermediate bearing the 4-(methylthio) group.
• Conversion of the ketone to the corresponding nitrile or acid intermediate.
• Reduction or amination to the target amine.
• Formation of the hydrochloride salt.

The methods vary mainly in the sequence of functional group transformations and reagents used.

Four-Step Synthesis via Substituted Benzyl Chloride and Isobutyronitrile (Patent CN105085278A)

This patented method provides a new synthesis route for 2-methyl-1-substituted phenyl-2-propanamine derivatives, including the 4-(methylthio)phenyl substituent, with a total yield close to 50%, which is significantly higher than previous methods (~15%).

Stepwise Process:

Step	Reaction Description	Conditions	Reagents	Outcome
1	Reaction of substituted benzyl chloride with isobutyronitrile under organic base	-78°C to 0°C, solvent (methanol, ethanol, tetrahydrofuran, or toluene)	Substituted benzyl chloride (or benzyl bromide, benzyl alcohol), isobutyronitrile, organic base (e.g., lithium diisopropylamide, n-butyllithium)	2-Methyl-1-(4-(methylthio)phenyl)-2-butyronitrile
2	Hydrolysis of nitrile to acid	80°C to 220°C, solvent	Base (alkali)	2-Methyl-1-(4-(methylthio)phenyl)-2-butyric acid
3	Conversion to carbamic acid benzyl ester (not detailed)	-	-	Carbamic acid benzyl ester intermediate
4	Catalytic hydrogenation/reduction of carbamic acid benzyl ester to amine	Room temperature, catalyst, solvent	Catalyst, solvent (methanol, ethanol, tetrahydrofuran, toluene)	2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine

Key Notes:

• The molar ratio of substituted benzyl chloride to isobutyronitrile is optimized between 1:1 and 1:3.
• Organic bases such as lithium diisopropylamide or n-butyllithium are preferred.
• Avoids use of toxic cyanide salts.
• Suitable for large-scale production due to simple operation and inexpensive raw materials.
• Total yield approximately 50% over four steps.

This method is advantageous for its improved yield and safety profile compared to traditional methods.

Preparation of 2-Methyl-2-chloro-1-[4-(methylthio)phenyl]-1-propanone Intermediate (Patent CN102241645B)

This method focuses on preparing a key intermediate, 2-methyl-2-chloro-1-[4-(methylthio)phenyl]-1-propanone, which can be further transformed into the target amine.

Procedure Summary:

• Mix isobutyric acid and phosphorus trichloride, heat to 70°C for 1.5 hours.
• React 2-chloro-2-methylpropionyl chloride with sulfide anisole (4-(methylthio)anisole) in the presence of aluminum trichloride catalyst in dichloromethane at low temperature (5°C), then heat to 50°C.
• Workup includes acid washing, drying, and low-pressure precipitation.

Yield and Purity:

• Yield: 85%
• Purity: 95% (based on content analysis)

This intermediate is crucial for subsequent amination steps to produce the final amine compound.

Hydrogenation of 2-Phenylpropionitrile to 2-Phenylpropan-1-amine Hydrochloride (Related Method)

Although this method is described for 2-phenylpropan-1-amine hydrochloride, it is relevant as a comparative hydrogenation approach for similar substituted phenylpropanamines.

Key Reaction Conditions:

• Hydrogenation of 2-phenylpropionitrile with 5% palladium on activated carbon catalyst in ethanol-water mixture.
• Hydrogen pressure: 75-78 psi.
• Temperature: 50°C to 64°C.
• Reaction time: 3 hours.
• Post-reaction workup involves filtration, concentration, and precipitation with methyl tert-butyl ether.

Yield:

• 76.2% yield of 2-phenylpropan-1-amine hydrochloride as a white powder.

This method demonstrates an efficient catalytic hydrogenation step that could be adapted for the methylthio-substituted analogues.

Comparative Data Table of Preparation Methods

Method	Key Intermediate	Reaction Steps	Yield (%)	Advantages	Disadvantages
Four-step synthesis via substituted benzyl chloride and isobutyronitrile	2-methyl-1-substituted phenyl-2-butyronitrile	4	~50	High yield, avoids toxic cyanides, scalable	Requires low temperature control, multiple steps
Preparation of 2-methyl-2-chloro-1-[4-(methylthio)phenyl]-1-propanone	2-methyl-2-chloro-1-[4-(methylthio)phenyl]-1-propanone	1 (intermediate prep)	85 (intermediate)	High purity intermediate, good yield	Requires handling phosphorus trichloride and AlCl3
Catalytic hydrogenation of 2-phenylpropionitrile	2-phenylpropionitrile	1 (hydrogenation)	76.2	Efficient hydrogenation, mild conditions	Specific to unsubstituted phenyl, may need adaptation

Summary of Research Results and Practical Considerations

• The patented four-step method offers a balanced approach with improved overall yield (~50%) and avoids hazardous reagents like sodium cyanide, making it suitable for industrial scale-up.
• The preparation of the key ketone intermediate with 4-(methylthio) substitution is efficiently achieved via Friedel-Crafts acylation using aluminum trichloride and phosphorus trichloride reagents.
• Catalytic hydrogenation using palladium on carbon is a proven and effective method for converting nitrile intermediates to the corresponding amines, with high yields and relatively mild conditions.
• Choice of solvents (methanol, ethanol, tetrahydrofuran, toluene) and bases (lithium diisopropylamide, n-butyllithium) significantly influences reaction efficiency and selectivity.
• The hydrochloride salt formation is typically achieved by acidification of the free amine, improving compound stability and crystallinity for isolation.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: The methylthio group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to remove the methylthio group or to modify the amine group using reducing agents like lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Nitrating mixture (HNO3/H2SO4), halogenating agents (Br2, Cl2).

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: De-methylated amines, modified amines.

Substitution: Nitro derivatives, halogenated derivatives.

Scientific Research Applications

2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride is a chemical compound belonging to the substituted amines class. It has a molecular formula of $C_{11}H_{17}NS$- HCl and a molecular weight of approximately 201.33 g/mol. The compound features a methyl group and a methylthio group attached to a phenyl ring, giving it unique chemical properties. It is often used in various research applications and has garnered attention for its potential biological activities.

Research Applications

2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride has several applications in pharmaceutical research, where it serves as a lead compound in drug discovery.

Chemical Reactivity
The chemical reactivity of 2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride is characterized by its ability to undergo typical reactions associated with amines.

Biological Activities
Research indicates that 2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride exhibits various biological activities, and preliminary studies suggest potential effects on various biological targets.

Synthesis
The synthesis of 2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride can be achieved through several methods.

Interaction Studies
Interaction studies involving 2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride focus on its binding affinities and effects on various biological targets.

Mechanism of Action

The mechanism of action of 2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Key Observations:

• Electronic Effects : The methylthio group (-SMe) in the target compound is less electron-withdrawing than fluorine (-F) or trifluoromethyl (-CF₃) groups but more lipophilic than methoxy (-OMe). This impacts receptor binding and metabolic pathways .
• Stability : Sulfur-containing compounds like the target may exhibit slower oxidative metabolism compared to -CF₃ or -OCH₃ derivatives .

Pharmacological Potential

For example:

• Fluorinated Analogs (e.g., 1-(4-fluorophenyl)-2-methylpropan-2-amine HCl) are linked to central nervous system (CNS) activity due to their ability to modulate neurotransmitter systems .
• Trifluoromethyl Derivatives (e.g., ) are common in kinase inhibitors and antivirals, leveraging the -CF₃ group’s steric and electronic effects .

Biological Activity

2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride, also known as a derivative of methamphetamine, is a compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological effects, toxicity, and therapeutic potential based on diverse sources.

Chemical Structure and Properties

• Molecular Formula : C11H17ClN
• Molecular Weight : 201.72 g/mol
• CAS Number : 36567-04-1

The structure of the compound includes a methylthio group attached to a phenyl ring, which may influence its interaction with biological systems.

Pharmacological Effects

Research indicates that compounds similar to 2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride exhibit various pharmacological effects:

• Stimulant Activity :
  • The compound is structurally related to amphetamines, which are known for their stimulant effects on the central nervous system (CNS). Studies have shown that such compounds can increase dopamine release, leading to enhanced alertness and energy levels.
• Anticancer Potential :
  • Preliminary studies suggest that derivatives of this compound may possess anticancer properties. For instance, compounds with similar structures have been reported to induce apoptosis in cancer cells through mechanisms such as reactive oxygen species (ROS) production and cell cycle arrest .
• Neuroprotective Effects :
  • Selective inhibition of neuronal nitric oxide synthase (nNOS) has been explored as a therapeutic approach in neurodegenerative diseases. Some derivatives have shown potential in reversing hypoxia-induced damage in animal models .

Toxicity Profile

The toxicity of 2-Methyl-1-(4-(methylthio)phenyl)propan-1-amine hydrochloride has been evaluated in various studies:

• Acute Toxicity :
  • An acute oral toxicity study determined an LD50 of approximately 1984 mg/kg in rats, indicating moderate toxicity . Symptoms observed included respiratory distress and neurological impairments.
• Chronic Toxicity :
  • Repeated dose studies revealed significant adverse effects at higher doses, including liver and kidney damage, as well as neurological deficits . A no-observed-adverse-effect level (NOAEL) was established at 75 mg/kg/day.

Case Studies

Several case studies highlight the biological activity of related compounds:

• Anticancer Activity :
  • A study on a structurally similar compound demonstrated significant cytotoxic effects against HeLa and MCF-7 cancer cell lines, with IC50 values indicating potent activity . The mechanism involved apoptosis induction through ROS overproduction and mitochondrial dysfunction.
• Neuroprotective Research :
  • In a model of induced hypoxia in pregnant rabbits, certain analogs showed promising results in preventing neonatal death by reversing hypoxic conditions .

Summary Table of Biological Activities

Activity Type	Description	Reference
Stimulant Effects	Increases dopamine release; enhances alertness	General Knowledge
Anticancer Potential	Induces apoptosis in cancer cells; inhibits cell proliferation
Neuroprotective	Reverses hypoxia-induced damage in animal models
Acute Toxicity	LD50 ~1984 mg/kg; symptoms include respiratory distress
Chronic Toxicity	NOAEL established at 75 mg/kg/day; liver and kidney damage observed